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Compound of Interest

Compound Name: Tyrosinase-IN-12

Cat. No.: B5400198

Technical Support Center: Tyrosinase-IN-12

Welcome to the technical support center for Tyrosinase-IN-12. This guide provides answers to
frequently asked questions regarding the handling and use of this compound, with a focus on
solvent selection and dissolution for experimental use.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving Tyrosinase-IN-127?

Al: The recommended solvent for dissolving Tyrosinase-IN-12 is Dimethyl Sulfoxide (DMSO).
Several sources confirm its solubility in DMSO, with concentrations up to 50 mg/mL achievable
with the assistance of ultrasonication[1]. Another source suggests a solubility of 40 mg/mL in
DMSO, also requiring sonication[2].

Q2: | need to use a solvent other than DMSO for my experiment. Is Tyrosinase-IN-12 soluble
in other common laboratory solvents like water, ethanol, or PBS?

A2: The available datasheets for Tyrosinase-IN-12 primarily report solubility in DMSO.
Information regarding its solubility in aqueous solutions such as water or PBS, or in other
organic solvents like ethanol, is not readily available. We recommend first preparing a
concentrated stock solution in DMSO and then diluting it with the aqueous buffer of your choice
for your experiment. It is crucial to ensure that the final concentration of DMSO in your assay is
low enough to not affect the experimental results, typically less than 1%.
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Q3: How should | prepare a stock solution of Tyrosinase-IN-12?

A3: To prepare a stock solution of Tyrosinase-IN-12, we recommend following the detailed
experimental protocol provided in this guide. This involves dissolving the compound in DMSO,
aided by ultrasonication to ensure complete dissolution.

Q4: What are the recommended storage conditions for Tyrosinase-IN-127?

A4: Tyrosinase-IN-12 should be stored as a powder at -20°C for up to 3 years[2]. Once
dissolved in a solvent, the solution should be stored at -80°C for up to 1 year to maintain its
stability and activity[2]. It is also recommended to keep the compound in a dark place and
under an inert atmosphere[3].

Data Presentation: Solubility of Tyrosinase-IN-12

Solvent Concentration Method Reference
DMSO 50 mg/mL Ultrasonic
DMSO 40 mg/mL Ultrasonic

Experimental Protocol: Solubilization of Tyrosinase-
IN-12

This protocol describes the recommended procedure for dissolving Tyrosinase-IN-12 to
prepare a stock solution.

Materials:

e Tyrosinase-IN-12 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tube

Vortex mixer

Ultrasonic water bath
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Procedure:

e Aliquot the Compound: Allow the vial of Tyrosinase-IN-12 powder to equilibrate to room
temperature before opening to prevent condensation of moisture. Weigh the desired amount
of the compound in a sterile conical-bottom tube.

e Add Solvent: Add the appropriate volume of anhydrous DMSO to the tube to achieve the
desired concentration (e.g., for a 10 mg/mL stock solution, add 1 mL of DMSO to 10 mg of
Tyrosinase-IN-12).

« Initial Mixing: Briefly vortex the solution for 30 seconds to disperse the powder.

o Ultrasonication: Place the tube in an ultrasonic water bath and sonicate for 5-10 minutes.
The water in the bath should be at room temperature.

 Visual Inspection: After sonication, visually inspect the solution to ensure that all the solid
has dissolved and the solution is clear. If undissolved particles remain, repeat the sonication
for another 5 minutes.

o Storage: Once the compound is fully dissolved, the stock solution can be aliquoted into
smaller volumes to avoid repeated freeze-thaw cycles and stored at -80°C.

Mandatory Visualization
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Solvent Selection for Tyrosinase-IN-12
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Caption: Workflow for selecting the appropriate solvent for Tyrosinase-IN-12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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